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Executive Summary

The stability of high-voltage cathodes (=4.5 V vs. Li/Li*) is the primary bottleneck in next-
generation lithium-ion batteries. Electrolyte oxidation and transition metal dissolution degrade
the cathode surface, leading to rapid capacity fade.[1] Tris(2-cyanoethyl) Borate (TCEB) has
emerged as a critical bifunctional additive that polymerizes to form a robust, conductive
Cathode Electrolyte Interphase (CEI).[2][3]

This guide provides a rigorous protocol for the X-ray Photoelectron Spectroscopy (XPS)
analysis of TCEB-derived CEI. Unlike standard SEI analysis, CEl characterization requires
distinguishing between the adsorbed electrolyte residues and the chemically bonded
interphase. We focus on the detection of the synergistic Boron-Oxygen (B-O) and Nitrile (C=N)
functionalities that define TCEB'’s protective mechanism.

Mechanistic Grounding: How TCEB Works
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To interpret the XPS data, one must understand the surface chemistry. TCEB functions through
a synergistic oxidative decomposition mechanism:

e Boron Center (Lewis Acid): The electron-deficient boron atom captures nucleophilic species
(like F~ from HF or LiF), mitigating cathode corrosion.

e Cyano Group (-C=N): The nitrile groups possess lone pairs that coordinate with transition
metals (Co, Ni, Mn) on the cathode surface, suppressing metal dissolution.

o Polymerization: Under high voltage, the TCEB molecule oxidizes, cross-linking via the cyano
groups to form a thin, nitrogen-and-boron-rich polymeric film.

Visualization: CEl Formation Pathway
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Figure 1. Mechanistic pathway of TCEB decomposition and CEI formation on high-voltage
cathodes.

Experimental Protocol: From Cell to Spectra

Critical Warning: The CEI derived from TCEB is organic-rich and thinner (<10 nm) than anode
SEls. Aggressive washing or air exposure will destroy the chemical signature.

Sample Preparation Workflow

e Cycling: Cycle the cell (Coin or Pouch) at C/10 for 3 formation cycles (2.8 — 4.5V). Stop the
cell in the Discharged State (lithium back in anode) to minimize surface reactivity during
disassembly, or Charged State if studying high-voltage stability (requires extra caution).

¢ Disassembly (In Glovebox):

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1518381/docs?utm_src=pdf-body-img#application-note-advanced-xps-characterization-of-tceb-derived-cathode-electrolyte-interphase-cei
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Atmosphere: Ar-filled, H20 < 0.1 ppm, O2 < 0.1 ppm.

o Tools: Ceramic tweezers (prevent shorting).

e Washing (The "Goldilocks" Step):

o Solvent:Dimethyl Carbonate (DMC) (anhydrous). Avoid EMC or DEC as they may dissolve
the oligomeric borates.

o Method: Dip the cathode electrode for 30 seconds in DMC, then rinse with fresh DMC
once. Do not soak for >2 minutes.

o Drying: Vacuum dry in the antechamber for 20 mins at room temperature.

o Transfer: Use a vacuum transfer vessel (or "suitcase") to move the sample from the
glovebox to the XPS load lock. Zero air exposure is permitted.

XPS Acquisition Parameters

o X-ray Source: Al Ka (monochromated, 1486.6 eV).

Spot Size: 400 um (to average over particle/binder distribution).

Charge Neutralization: Dual beam (e~/Ar*) is essential for insulating cathode powders.

Pass Energy:

o Survey: 100 eV (Step 1.0 eV).

o High Resolution (Region): 20 eV (Step 0.1 eV).

Etching (Depth Profiling): Use Gas Cluster lon Beam (GCIB) Argon clusters (Arzooo*) rather
than monatomic Ar* to prevent chemical damage to the organic borate structure.

Data Analysis & Interpretation

The "fingerprint" of TCEB lies in the B 1s and N 1s regions.

Key Binding Energy Assignments
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Calibrate all spectra to the adventitious Carbon (C-C) peak at 284.8 eV or the PVDF (C-H)
peak at 286.5 eV if the C-C peak is obscured by carbon black.
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Analytical Logic: Validating the CEI

To confirm the CEl is effectively formed by TCEB, perform the following logic checks on your
data:

e The "B-N Correlation": You must observe a quantitative correlation between the B 1s
(Borate) and N 1s (Nitrile) peaks. If you see B 1s but no N 1s, the TCEB may have
hydrolyzed, losing the cyano-ethyl arm.

» Lattice Oxygen Suppression: Compare the O 1s spectrum of a Base Electrolyte sample vs. a
TCEB sample. The TCEB sample should show a significant suppression of the Lattice
Oxygen peak (529.5 eV) and an increase in the Organic Oxygen peak (533 eV), confirming
surface coverage.

e Fluorine Scavenging: Check the F 1s region.[4][5] A robust TCEB CEI often shows less LiF
(685 eV) intensity compared to a base electrolyte, as the B-O species mitigate the
decomposition of LiPFe into LiF.

Visualization: Analytical Workflow
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Figure 2: Logic flow for validating TCEB-derived CEI using XPS spectral features.

Troubleshooting & Common Pitfalls

Ghost Peak at 191 eV: If you see a strong peak at ~191 eV but no Nitrogen signal, you are
likely detecting LixByO_z decomposition products (inorganic borates) rather than the
functional polymeric CEl. This indicates the additive fully decomposed rather than
polymerizing.

Over-washing: If the B 1s signal is weak (< 0.5 atomic %), you likely washed away the CEI.
Reduce washing time to 10 seconds or use a 50:50 DMC:DEC mix.
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» Air Contamination: Appearance of a peak at ~531.5 eV (Hydroxide/Carbonate) in O 1s often
masks the B-O signal. Ensure vacuum transfer is used.
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Available at: [https://www.benchchem.com/product/b1518381/docs#application-note-
advanced-xps-characterization-of-tceb-derived-cathode-electrolyte-interphase-cei]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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